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Compound of Interest

Compound Name: JNJ-38877605-d1

Cat. No.: B12366438

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing JNJ-38877605-d1, a
potent and selective c-MET inhibitor, in cell culture experiments. The protocols outlined below
are designed to facilitate the investigation of its biological effects and mechanism of action.

Introduction

JNJ-38877605 is an orally bioavailable, ATP-competitive inhibitor of the c-Met receptor tyrosine
kinase with an IC50 of 4 nM.[1][2] It demonstrates high selectivity, being 600-fold more
selective for c-Met than for over 200 other tyrosine and serine-threonine kinases.[1][2] The c-
MET pathway is a critical driver in cell proliferation, survival, migration, and invasion, and its
aberrant activation is implicated in various cancers. JNJ-38877605 effectively inhibits both
HGF-stimulated and constitutively activated c-MET phosphorylation.[1][3]

Mechanism of Action

JNJ-38877605 acts by binding to the ATP-binding site of the c-MET kinase, preventing its
phosphorylation and subsequent activation of downstream signaling pathways.[4] Inhibition of
c-MET phosphorylation by JNJ-38877605 leads to the downregulation of key signaling
cascades, including the PI3K/Akt and MAPK pathways. This disruption of signaling can result in
reduced cell proliferation, induction of apoptosis, and decreased cell migration and invasion.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 4. The c-Met tyrosine kinase inhibitor JNJ-38877605 causes renal toxicity through species
specific insoluble metabolite formation - PMC [pmc.ncbi.nim.nih.gov]

 To cite this document: BenchChem. [Application Notes and Protocols for JINJ-38877605-d1
in Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12366438#nj-38877605-d1-protocol-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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